Cas no 941943-46-0 (ethyl 4-{2-2-(2H-1,3-benzodioxole-5-amido)-1,3-thiazol-4-ylacetyl}piperazine-1-carboxylate)

• Product Name: ethyl 4-{2-2-(2H-1,3-benzodioxole-5-amido)-1,3-thiazol-4-ylacetyl}piperazine-1-carboxylate
• CAS No: 941943-46-0
• MF: C₂₀H₂₂N₄O₆S
• MW: 446.476883411407
• CID: 6013187
• PubChem ID: 18568096
• Update Time: 2025-10-29

ethyl 4-{2-2-(2H-1,3-benzodioxole-5-amido)-1,3-thiazol-4-ylacetyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{2-2-(2H-1,3-benzodioxole-5-amido)-1,3-thiazol-4-ylacetyl}piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-[2-[2-[(1,3-benzodioxol-5-ylcarbonyl)amino]-4-thiazolyl]acetyl]-, ethyl ester
• F2202-0789
• AKOS024628251
• ethyl 4-(2-(2-(benzo[d][1,3]dioxole-5-carboxamido)thiazol-4-yl)acetyl)piperazine-1-carboxylate
• 941943-46-0
• ethyl 4-{2-[2-(2H-1,3-benzodioxole-5-amido)-1,3-thiazol-4-yl]acetyl}piperazine-1-carboxylate
• ethyl 4-[2-[2-(1,3-benzodioxole-5-carbonylamino)-1,3-thiazol-4-yl]acetyl]piperazine-1-carboxylate

• Inchi： 1S/C20H22N4O6S/c1-2-28-20(27)24-7-5-23(6-8-24)17(25)10-14-11-31-19(21-14)22-18(26)13-3-4-15-16(9-13)30-12-29-15/h3-4,9,11H,2,5-8,10,12H2,1H3,(H,21,22,26)
• InChI Key： OPOKFAKILKGJBQ-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(C(CC2=CSC(NC(C3=CC=C4OCOC4=C3)=O)=N2)=O)CC1

Computed Properties

• Exact Mass: 446.12600561g/mol
• Monoisotopic Mass: 446.12600561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Density: 1.452±0.06 g/cm3(Predicted)
• pka: 7.10±0.70(Predicted)

Additional information on ethyl 4-{2-2-(2H-1,3-benzodioxole-5-amido)-1,3-thiazol-4-ylacetyl}piperazine-1-carboxylate

Ethyl 4-{2-2-(2H-1,3-Benzodioxole-5-Amido)-1,3-Thiazol-4-Ylacetyl}Piperazine-1-Carboxylate: A Comprehensive Overview

Ethyl 4-{2-2-(2H-1,3-benzodioxole-5-amido)-1,3-thiazol-4-ylacetyl}piperazine-1-carboxylate (CAS No. 941943-46-0) is a complex organic compound with significant potential in the fields of pharmacology and materials science. This compound is characterized by its intricate structure, which includes a piperazine ring, a benzodioxole moiety, and a thiazole group. These functional groups contribute to its unique chemical properties and reactivity.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions and condensation reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules. The incorporation of the benzodioxole group, known for its aromatic stability and electron-donating properties, enhances the compound's ability to participate in various biochemical interactions. Similarly, the presence of the thiazole ring introduces sulfur-based reactivity, making it a valuable component in drug design.

Ethyl 4-{2-2-(2H-1,3-benzodioxole-5-amido)-1,3-thiazol-4-ylacetyl}piperazine-1-carboxylate has been studied extensively for its potential as a therapeutic agent. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Additionally, its structural similarity to certain neurotransmitters suggests potential applications in neuropharmacology.

The compound's physical properties are equally intriguing. Its solubility profile and stability under various conditions make it suitable for formulation into different drug delivery systems. Recent studies have also highlighted its ability to form stable complexes with metal ions, opening avenues for its use in metalloenzyme mimics and catalysis.

In terms of applications beyond pharmacology, ethyl 4-{2-2-(2H-1,3-benzodioxole-5-amido)-1,3-thiazol-4-ylacetyl}piperazine-1-carboxylate has shown promise in materials science. Its ability to self-assemble into ordered nanostructures under specific conditions makes it a candidate for use in nanotechnology applications such as drug delivery vehicles and sensors.

The continued exploration of this compound's properties is expected to yield further insights into its potential uses. Collaborative efforts between chemists and biologists are crucial for unlocking the full potential of ethyl 4-{2-2-(2H-1,3-benzodioxole-5-amido)-1,3-thiazol-4-y lacetyl}< strong>piperazine strong>-1-carboxylate (< strong>CAS No. 941943 - 46 - 0 strong>). As research progresses, this compound is poised to play a significant role in advancing both medical and technological fields. p> article> response>